BNC375
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
BNC375 is a potent, selective, and orally available type I positive allosteric modulator of α7 nAChRs . It is being developed for the treatment of cognitive impairment in Alzheimer’s disease . It has shown robust and sustained dose-dependent efficacy over a broad dose range and across multiple cognitive animal models .
Molecular Structure Analysis
BNC375 is a small molecule drug with the molecular formula C19H23ClN2O3S . The InChIKey is LWWDCTBUJUEFDE-CRAIPNDOSA-N . The exact molecular structure is not provided in the available sources.Scientific Research Applications
Industrial Production of Bacterial Nanocellulose (BNC)
A study by Dubey et al. (2017) reported on a high yielding bacterial cell factory for the production of high quality BNC. This suggests potential for large-scale industrial production of BNC.
Lab-on-a-Chip Technology for Cancer Cell Research
Research by Przystupski et al. (2021) examined the application of Lab-on-a-Chip platforms in cancer research, particularly using melanoma cells. This study reflects the growing interest in micro-scale technologies for biomedical research.
Scaffolds for Tissue Engineering
Ferreira et al. (2020) discussed the use of nanocellulose-based materials, including BNC, for tissue engineering applications. Their study, detailed in Materials Today, suggests that these materials have promising applications in cell culturing and implantation.
Gene Transfection Using Boron Nitride Nanotubes
A study by Ferreira et al. (2015) explored the biomedical applications of boron nitride nanotubes, highlighting their potential for delivering genes in therapy.
BNC375 as a Positive Allosteric Modulator
Wang et al. (2020) researched BNC375, a positive allosteric modulator of the α7 nicotinic acetylcholine receptor. Their study, found in The Journal of Pharmacology and Experimental Therapeutics, suggests therapeutic potential in CNS diseases with cognitive impairments.
Cancer Drug Delivery Using BNC
Shahriari-Khalaji et al. (2021) reviewed the application of BNC in cancer drug delivery, as detailed in Current pharmaceutical design. This highlights BNC's potential in pharmaceuticals.
Non-Viral Gene Delivery System
Pötzinger et al. (2018) explored bacterial nanocellulose whiskers as a biocompatible gene delivery system, as discussed in Cellulose.
Molecular Basis of BNC Biosynthesis
Jacek et al. (2019) focused on the molecular aspects of BNC biosynthesis, which could lead to genetically modified strains for enhanced BNC production, as mentioned in Microbial Biotechnology.
Circulating Tumor Cells Analysis
He et al. (2019) developed a platform for capturing and analyzing circulating tumor cells, highlighting the potential of nanotechnology in cancer research, as found in Nano letters.
Mechanism of Action
BNC375 works by potentiating acetylcholine-evoked α7 currents with little to no effect on the receptor desensitization kinetics . It enhances long-term potentiation of electrically evoked synaptic responses in rat hippocampal slices and in vivo . Systemic administration of BNC375 reverses scopolamine-induced cognitive deficits in rat novel object recognition and rhesus monkey object retrieval detour (ORD) task over a wide range of exposures .
Future Directions
BNC375 is currently in Phase 1 safety, tolerability, pharmacokinetics, and biomarker studies . Additional candidates with improved drug-like and pharmacological properties have been developed based on the learnings from BNC375 . Bionomics is eligible to receive up to $465M in additional milestone payments for certain development and commercial milestones plus royalties on net sales of licensed drugs .
properties
InChI |
InChI=1S/C19H22ClN2O3S/c1-19(2)15(11-22-16-10-13(20)6-9-17(16)25-3)18(19)12-4-7-14(8-5-12)26(21,23)24/h4-10,18,22H,11H2,1-3H3,(H2,21,23,24)/t18-/m1/s1 |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVNNTHQNKNMNSP-GOSISDBHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C([C]1CNC2=C(C=CC(=C2)Cl)OC)C3=CC=C(C=C3)S(=O)(=O)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H]([C]1CNC2=C(C=CC(=C2)Cl)OC)C3=CC=C(C=C3)S(=O)(=O)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.